Cas no 63457-03-4 (4-chloro-6-methoxy-8-nitroquinoline)

• Product Name: 4-chloro-6-methoxy-8-nitroquinoline
• CAS No: 63457-03-4
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 390108
• PubChem ID: 617152
• Update Time: 2025-04-19

4-chloro-6-methoxy-8-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-6-methoxy-8-nitro-
• 4-chloro-6-methoxy-8-nitroquinoline
• EN300-11726923
• 63457-03-4
• DTXSID00347008
• UICJBEPOWWCCLW-UHFFFAOYSA-N

• Inchi： 1S/C10H7ClN2O3/c1-16-6-4-7-8(11)2-3-12-10(7)9(5-6)13(14)15/h2-5H,1H3
• InChI Key： UICJBEPOWWCCLW-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C(=CC(=CC2=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.0145198g/mol
• Monoisotopic Mass: 238.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų